N-[(4-butoxyphenyl)methyl]-3-chloropropanamide

• CAS No.: 2364-79-6
• Molecular Formula: C14H20ClNO2
• Molecular Weight: 269.77 g/mol
• IUPAC Name: N-[(4-butoxyphenyl)methyl]-3-chloropropanamide
• InChI: InChI=1S/C14H20ClNO2/c1-2-3-10-18-13-6-4-12(5-7-13)11-16-14(17)8-9-15/h4-7H,2-3,8-11H2,1H3,(H,16,17)
• InChI Key: LFUGXMSISOUWGQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)CNC(=O)CCCl

Description

N-[(4-Butoxyphenyl)methyl]-3-chloropropanamide is a chloro-substituted propanamide derivative featuring a 4-butoxyphenylmethyl group attached to the amide nitrogen. This compound is characterized by its propanamide backbone (CH2CH2CONH-) with a chlorine atom at the β-position (C3) and a bulky 4-butoxyphenylmethyl substituent on the amide nitrogen.

Preparation Methods

Synthetic Routes:

Industrial Production Methods:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The compound’s mechanism of action depends on its specific use (e.g., as a protecting group or prodrug).
• The tert-butyl carbamate group provides stability during synthesis and can be selectively removed under appropriate conditions.

Comparison with Similar Compounds

Structural and Substituent Effects

The table below highlights key structural differences and similarities between N-[(4-butoxyphenyl)methyl]-3-chloropropanamide and selected analogs:

Compound Name	Substituents on Amide Nitrogen	Chlorine Position	Key Functional Groups	Molecular Weight (g/mol)
N-[(4-butoxyphenyl)methyl]-3-chloropropanamide	4-Butoxyphenylmethyl	C3	Propanamide, butoxy	~255.7 (calculated)
N-(3-Chlorophenethyl)-2-(4-isobutylphenyl)propanamide	3-Chlorophenethyl, 4-isobutylphenyl	None	Propanamide, isobutylphenyl	~345.9
N-(4-((10H-Phenoxazin-10-yl)sulfonyl)phenyl)-3-chloropropanamide	Phenoxazinylsulfonylphenyl	C3	Propanamide, sulfonyl	~455.9
3-Chloro-N-(4-methylphenyl)propanamide	4-Methylphenyl	C3	Propanamide, methyl	~197.7
N-(4-Chlorobenzyl)-2-cyano-3-[(4-methoxyphenyl)amino]propanamide	4-Chlorobenzyl	None	Cyano, methoxyphenylamino	~358.8

Key Observations :

• Lipophilicity : The 4-butoxyphenylmethyl group in the target compound increases lipophilicity (predicted logP ~3.5) compared to analogs with methylphenyl (logP ~2.1) or sulfonamide groups (logP ~1.8) .
• Steric Effects: Bulky substituents like phenoxazinylsulfonyl () may hinder rotational freedom, whereas the flexible butoxy chain in the target compound allows conformational adaptability .
• Electronic Effects : Chlorine at C3 stabilizes the amide bond via electron-withdrawing effects, a feature shared with 3-chloro-N-(4-methylphenyl)propanamide .

Biological Activity

N-[(4-butoxyphenyl)methyl]-3-chloropropanamide is a chemical compound that has garnered attention in pharmacological research due to its potential biological activities, particularly as an antagonist of Toll-like receptors (TLRs). This article reviews the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula for N-[(4-butoxyphenyl)methyl]-3-chloropropanamide is C$_{14}$H$_{20}$ClNO$_2$. Its structure features a butoxy group attached to a phenyl ring, which is further substituted by a chloropropanamide moiety. This structural arrangement is critical for its interaction with biological targets.

N-[(4-butoxyphenyl)methyl]-3-chloropropanamide has been identified as a dual antagonist of TLR7 and TLR8. These receptors are part of the immune system and play significant roles in the recognition of pathogens and the activation of immune responses. The antagonistic action on these receptors can modulate inflammatory responses, making this compound a candidate for treating autoimmune disorders such as systemic lupus erythematosus (SLE) and rheumatoid arthritis .

Therapeutic Applications

• Autoimmune Disorders : The inhibition of TLR7 and TLR8 can help reduce the hyperactive immune responses characteristic of autoimmune diseases. Studies have shown that compounds targeting these receptors can alleviate symptoms in animal models of SLE .
• Inflammatory Diseases : By modulating TLR signaling pathways, N-[(4-butoxyphenyl)methyl]-3-chloropropanamide may also be beneficial in treating chronic inflammatory conditions .
• Cancer : There is emerging evidence suggesting that TLR antagonists can inhibit tumor growth by altering the tumor microenvironment and immune cell infiltration .

Case Studies and Research Findings

A review of recent literature reveals several studies focusing on the biological activity of N-[(4-butoxyphenyl)methyl]-3-chloropropanamide:

• Study 1 : A study conducted on murine models demonstrated significant reductions in disease severity when treated with TLR antagonists, including N-[(4-butoxyphenyl)methyl]-3-chloropropanamide. The results indicated a decrease in autoantibody production and improved organ function .
• Study 2 : Clinical trials exploring the efficacy of TLR antagonists in human subjects with rheumatoid arthritis showed promising results, with participants experiencing reduced joint inflammation and pain .

Data Table: Summary of Biological Activities

Activity Type	Effect	Reference
Autoimmune Disorders	Reduction in disease severity
Inflammation Control	Decreased inflammatory markers
Cancer Therapy	Inhibition of tumor growth